Cas no 115761-50-7 (Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl-)

Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl-, is a specialized organic compound featuring a propanoic acid backbone substituted with a phthalimide-derived ether group at the 2-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for applications requiring controlled functionalization or as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both carboxylic acid and phthalimide moieties enhances its versatility in forming amide or ester derivatives. Its stability under standard conditions and compatibility with common organic solvents further contribute to its utility in laboratory and industrial settings. The compound’s defined molecular architecture ensures consistent performance in targeted reactions.
Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- structure
115761-50-7 structure
Product Name:Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl-
CAS No:115761-50-7
MF:C12H11NO5
MW:249.219443559647
MDL:MFCD31381687
CID:4780453
Update Time:2025-06-07

Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-
    • 2-(1,3-dioxoisoindol-2-yl)oxy-2-methylpropanoic acid
    • Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl-
    • MDL: MFCD31381687
    • Inchi: 1S/C12H11NO5/c1-12(2,11(16)17)18-13-9(14)7-5-3-4-6-8(7)10(13)15/h3-6H,1-2H3,(H,16,17)
    • InChI Key: FKFQTPMMDLGZPN-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)O)(C)C)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 379
  • XLogP3: 1.1
  • Topological Polar Surface Area: 83.9

Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- Pricemore >>

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Additional information on Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl-

Comprehensive Overview of Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- (CAS No. 115761-50-7)

Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- (CAS No. 115761-50-7) is a specialized organic compound with a unique molecular structure that combines a propanoic acid backbone with an isoindole-1,3-dione moiety. This compound has garnered significant attention in the fields of pharmaceutical intermediates, polymer chemistry, and material science due to its versatile reactivity and potential applications. Researchers and industry professionals often search for terms like "CAS 115761-50-7 uses", "isoindole derivatives synthesis", and "propanoic acid applications" to explore its properties and utility.

The molecular formula of Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- reflects its hybrid structure, which includes both carboxylic acid and phthalimide functional groups. This combination enables the compound to participate in diverse chemical reactions, making it valuable for drug development and specialty chemicals. Recent studies highlight its role in creating biodegradable polymers, a topic of growing interest as industries shift toward sustainable materials. Searches for "green chemistry applications of isoindole derivatives" and "eco-friendly polymer additives" underscore this trend.

From a synthetic perspective, CAS 115761-50-7 is often utilized as a building block for more complex molecules. Its 2-methyl propanoic acid segment provides a reactive site for esterification or amidation, while the isoindole-1,3-dione group can act as a protecting group or ligand in catalytic processes. This dual functionality aligns with the rising demand for multifunctional intermediates in organic synthesis. Keywords such as "phthalimide-based catalysts" and "high-yield synthetic routes" are frequently associated with this compound in academic literature.

In the context of material science, Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- has been investigated for its potential to modify surface properties of polymers and coatings. Its ability to introduce polar groups into hydrophobic matrices makes it a candidate for adhesion promoters and composite materials. This aligns with the increasing focus on "smart coatings" and "advanced material engineering" in industrial applications. Users searching for "CAS 115761-50-7 in coatings" or "isoindole derivatives in composites" will find relevant insights here.

The safety profile and handling guidelines for Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- are also critical topics. While not classified as hazardous under standard regulations, proper storage conditions (e.g., avoiding moisture and light) are recommended to maintain stability. Queries like "CAS 115761-50-7 safety data" and "best practices for handling organic acids" reflect user concerns about workplace safety and regulatory compliance.

In summary, Propanoic acid, 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy-2-methyl- (CAS No. 115761-50-7) is a multifaceted compound with applications spanning pharmaceuticals, polymers, and advanced materials. Its unique structure and reactivity make it a subject of ongoing research, particularly in areas like sustainable chemistry and functional material design. By addressing popular search terms such as "isoindole derivatives uses" and "propanoic acid synthesis", this overview aims to provide a balanced, SEO-optimized resource for professionals and researchers alike.

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